Cas no 360065-37-8 (Benzoic acid,3-amino-2,4,5-trifluoro-6-methyl-)

Benzoic acid,3-amino-2,4,5-trifluoro-6-methyl- structure
360065-37-8 structure
Product Name:Benzoic acid,3-amino-2,4,5-trifluoro-6-methyl-
CAS No:360065-37-8
MF:C8H6F3NO2
MW:205.133952617645
CID:303290
Update Time:2024-01-27

Benzoic acid,3-amino-2,4,5-trifluoro-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,3-amino-2,4,5-trifluoro-6-methyl-
    • Benzoic acid, 3-amino-2,4,5-trifluoro-6-methyl- (9CI)
    • Benzoic acid, 3-amino-2,4,5-trifluoro-6-methyl-
    • Inchi: 1S/C8H6F3NO2/c1-2-3(8(13)14)5(10)7(12)6(11)4(2)9/h12H2,1H3,(H,13,14)
    • InChI Key: AKZAKFKAYAPIKL-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=C(C)C(F)=C(F)C(N)=C1F

Computed Properties

  • Exact Mass: 205.03508
  • Monoisotopic Mass: 205.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 63.3A^2

Experimental Properties

  • PSA: 63.32

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